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Compound of Interest

Compound Name: 2-Chloro-5-cyclobutylthiazole

Cat. No.: B11765343

Get Quote

2-Chloro-5-(chloromethyl)thiazole is a highly reactive, bifunctional heterocyclic compound. Its

structure, featuring a chlorinated thiazole ring and a chloromethyl substituent, makes it an

exceptionally versatile intermediate in organic synthesis. The thiazole ring is a privileged

scaffold in medicinal chemistry and agrochemistry, frequently found in biologically active

molecules.[1][2] The two distinct chlorine atoms exhibit differential reactivity, allowing for

selective, stepwise functionalization, a crucial attribute for constructing complex molecular

architectures.

Physicochemical Properties and Specifications
Sourcing high-quality starting materials is paramount for reproducible and successful synthesis.

The table below summarizes the key physical and chemical properties of 2-Chloro-5-

(chloromethyl)thiazole, compiled from leading supplier data.
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Property Value Source(s)

CAS Number 105827-91-6 [3][4][5]

Molecular Formula C₄H₃Cl₂NS [3][5]

Molecular Weight 168.04 g/mol [3][5]

Appearance
White to light yellow powder,

crystal, or low melting solid
[3][6][7]

Melting Point 29-31 °C [8]

Boiling Point 268.6±32.0 °C (Predicted) [3]

Density ~1.503 g/cm³ (Predicted) [3]

Refractive Index (n20/D) ~1.571 [3]

Solubility
Soluble in methanol, toluene;

practically insoluble in water
[3][7][9]

Storage Temperature
2-8°C, inert atmosphere,

protect from light and moisture
[3][7][10]

Commercial Supplier Landscape
A variety of chemical suppliers offer 2-Chloro-5-(chloromethyl)thiazole in different grades and

quantities, from research-scale to bulk production. When selecting a supplier, researchers

should prioritize providers who offer comprehensive analytical data, including a Certificate of

Analysis (CoA), to ensure material identity and purity.
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Supplier Available Grade / Purity Notes

Sigma-Aldrich
Analytical Standard, ≥98.0%

(HPLC)

Provides detailed

physicochemical and safety

data.

Apollo Scientific ≥95%
A well-established supplier for

research chemicals.[4]

Tokyo Chemical Industry (TCI) >98.0% (GC)
Offers various building blocks

for organic synthesis.[6]

ECHEMI (Marketplace)
Industrial & Pharmaceutical

Grade (98-99.5%)

Connects various Chinese

manufacturers and suppliers

like Hangzhou KieRay Chem

and Greenbo Biochem.[9][11]

ChemicalBook (Marketplace) Varies by supplier

Lists multiple suppliers,

including 3B Pharmachem and

Lizet Chemical.[12][13]

AdipoGen Life Sciences Purity determined by NMR
Marketed for research use only

(RUO).[7]

IndiaMART (Marketplace) Industrial Grade, ≥96%

Connects Indian suppliers like

Biopharma Centrum Private

Limited.[8]

Synthetic Pathways and Mechanistic Insight
The industrial synthesis of 2-Chloro-5-(chloromethyl)thiazole is crucial for its availability as a

commodity intermediate. A prevalent method involves the chlorination and cyclization of a

suitable precursor, such as a 2-haloallyl isothiocyanate.[14][15]

A common approach involves reacting 2-chloroallyl isothiocyanate with a chlorinating agent like

elemental chlorine or sulfuryl chloride.[15][16] The reaction proceeds through a chlorination-

cyclization cascade to form the stable thiazole ring. The choice of solvent and temperature is

critical to control reaction kinetics and minimize the formation of by-products.
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Synthetic Pathway of 2-Chloro-5-(chloromethyl)thiazole
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Caption: Key steps in the synthesis of 2-Chloro-5-(chloromethyl)thiazole.
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Core Applications in Synthesis
The utility of this compound stems from its role as a precursor to high-value molecules in both

the agrochemical and pharmaceutical sectors.

Agrochemicals: It is a cornerstone intermediate for the synthesis of neonicotinoid

insecticides, most notably Thiamethoxam and Clothianidin.[3][12][14] The chloromethyl

group serves as a reactive handle for introducing the complex side chains characteristic of

these potent insecticides.

Pharmaceuticals: The compound is a documented intermediate in the synthesis of Ritonavir,

a protease inhibitor used in the treatment of HIV/AIDS.[3][12][14] This highlights its value in

constructing complex, chiral drug molecules.

Versatile Chemical Building Block: Its bifunctional nature allows it to be a starting point for a

wide range of other thiazole derivatives. For example, the chloromethyl group can be

displaced to create thiols, amines, or other functionalized side chains, while the 2-chloro

position can be targeted in cross-coupling reactions.[17]

Applications of 2-Chloro-5-(chloromethyl)thiazole
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Caption: Role as a central precursor in multiple high-value chemical syntheses.
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Quality Control and Analytical Protocols
Ensuring the purity of starting materials is a non-negotiable aspect of chemical research. The

identity and purity of 2-Chloro-5-(chloromethyl)thiazole are typically confirmed using a

combination of standard analytical techniques.

High-Performance Liquid Chromatography (HPLC): The primary method for assessing purity

(typically ≥98.0%).[18]

Gas Chromatography (GC): Suitable for analyzing volatile components and purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Confirms the chemical structure by

analyzing the ¹H and ¹³C environments.[18]

Protocol: Purity Verification by HPLC
This protocol provides a self-validating framework for researchers to confirm the purity of a

newly acquired batch.

Standard Preparation: Accurately weigh a reference standard of 2-Chloro-5-

(chloromethyl)thiazole and dissolve it in a suitable solvent (e.g., HPLC-grade acetonitrile) to

create a stock solution of known concentration (e.g., 1 mg/mL). Prepare a series of dilutions

to create a calibration curve.

Sample Preparation: Prepare a sample of the newly acquired material at a concentration that

falls within the range of the calibration curve.

Chromatographic Conditions (Typical):

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile and water.

Flow Rate: 1.0 mL/min.

Detection: UV detector at a suitable wavelength (e.g., 254 nm).

Injection Volume: 10 µL.
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Analysis: Inject the standards and the sample. The retention time of the major peak in the

sample should match that of the reference standard.

Quantification: Calculate the purity of the sample by comparing its peak area to the

calibration curve. The result should align with the purity stated on the supplier's Certificate of

Analysis. Any significant deviation warrants further investigation or communication with the

supplier.

Safety, Handling, and Storage Protocols
2-Chloro-5-(chloromethyl)thiazole is a hazardous substance and must be handled with

appropriate precautions.[5] Safety Data Sheets (SDS) from suppliers consistently classify it as

toxic and corrosive.[10][19][20]

Key Hazards:

Toxicity: Toxic in contact with skin and harmful if swallowed.[5][6]

Corrosivity: Causes severe skin burns and eye damage.[5][6][20]

Sensitization: May cause an allergic skin reaction.[5][6]

Mandatory Laboratory Handling Protocol
Engineering Controls: All manipulations must be performed inside a certified chemical fume

hood to avoid inhalation of vapors or dust.[10][21] Ensure a safety shower and eyewash

station are immediately accessible.[10][21]

Personal Protective Equipment (PPE):

Hand Protection: Wear impermeable gloves (e.g., nitrile).[10]

Eye Protection: Wear chemical safety goggles with side-shields or a face shield.[10][22]

Body Protection: Wear a flame-resistant lab coat and appropriate protective clothing.[10]

[22]
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Handling: Avoid direct contact with the substance.[10] Do not breathe dust or vapors.[19][20]

Smoking, eating, and drinking are strictly prohibited in the handling area.[19]

Storage: Store in a cool (2-8°C), dry, well-ventilated area in a tightly closed, original

container.[3][10] Store locked up and away from incompatible materials.[10][20][22]

Disposal: Dispose of waste materials and contaminated containers in accordance with local,

state, and federal regulations. Do not release into the environment.[20][21]

Safe Handling Workflow

Acquire Compound

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in Fume Hood

Perform Chemical Manipulation

Store Properly
(2-8°C, Tightly Sealed) Spill Occurs Exposure Occurs

Evacuate Area
Use Spill Kit

Dispose as Hazardous Waste

Rinse Affected Area (15+ min)
Remove Contaminated Clothing

Seek Immediate Medical Attention
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Caption: Essential workflow for safe handling and emergency response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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